BPO-27 racemate
BPO-27 racemate
BPO-27 racemate is a potent CFTR inhibitor with an IC50 of 8 nM.
Brand Name:
Vulcanchem
CAS No.:
1314873-02-3
VCID:
VC0007328
InChI:
InChI=1S/C26H18BrN3O6/c1-28-21-19(24(31)29(2)26(28)34)20(13-6-4-3-5-7-13)30-15-12-14(25(32)33)8-9-16(15)36-23(22(21)30)17-10-11-18(27)35-17/h3-12,23H,1-2H3,(H,32,33)
SMILES:
CN1C2=C3C(OC4=C(N3C(=C2C(=O)N(C1=O)C)C5=CC=CC=C5)C=C(C=C4)C(=O)O)C6=CC=C(O6)Br
Molecular Formula:
C₂₆H₁₈BrN₃O₆
Molecular Weight:
548.34
BPO-27 racemate
CAS No.: 1314873-02-3
Inhibitors
VCID: VC0007328
Molecular Formula: C₂₆H₁₈BrN₃O₆
Molecular Weight: 548.34
| CAS No. | 1314873-02-3 |
|---|---|
| Product Name | BPO-27 racemate |
| Molecular Formula | C₂₆H₁₈BrN₃O₆ |
| Molecular Weight | 548.34 |
| Standard InChI | InChI=1S/C26H18BrN3O6/c1-28-21-19(24(31)29(2)26(28)34)20(13-6-4-3-5-7-13)30-15-12-14(25(32)33)8-9-16(15)36-23(22(21)30)17-10-11-18(27)35-17/h3-12,23H,1-2H3,(H,32,33) |
| Standard InChIKey | GNHIGSRGYXEQEP-UHFFFAOYSA-N |
| SMILES | CN1C2=C3C(OC4=C(N3C(=C2C(=O)N(C1=O)C)C5=CC=CC=C5)C=C(C=C4)C(=O)O)C6=CC=C(O6)Br |
| Description | BPO-27 racemate is a potent CFTR inhibitor with an IC50 of 8 nM. |
| Reference | [1]. Snyder DS, et al. Absolute Configuration And Biological Properties of Enantiomers of CFTR Inhibitor BPO-27. ACS Med Chem Lett. 2013 May 9;4(5):456-459.[2]. Kim Y, et al. Benzopyrimido-pyrrolo-oxazine-dione (R)-BPO-27 Inhibits CFTR Chloride Channel Gating by Competition with ATP. Mol Pharmacol. 2015 Oct;88(4):689-96. |
| Last Modified | Aug 20 2021 |
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